![molecular formula C10H18O2 B1619494 2-Methylbutyl 3-methyl-2-butenoate CAS No. 97890-13-6](/img/structure/B1619494.png)
2-Methylbutyl 3-methyl-2-butenoate
Overview
Description
2-Methylbutyl 3-methyl-2-butenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylbutyl 3-methyl-2-butenoate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Methylbutyl 3-methyl-2-butenoate has been primarily detected in urine. Within the cell, 2-methylbutyl 3-methyl-2-butenoate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Methylbutyl 3-methyl-2-butenoate has a floral and fruity taste.
Scientific Research Applications
Regioselective Cross-Coupling Reactions : The palladium-catalyzed cross-coupling reaction of related butenoates displays unexpected regioselectivity, useful in synthesizing functionalized butenoates and furanones (Carter, Mabon, & Sweeney, 2006).
Synthesis of Pharmaceutical Compounds : Butenoates derived from penicillin are used in sequential reductive elimination and hydride addition processes, aiding in synthesizing compounds like 3-norcephalosporin (Tanaka, Yamaguchi, Sumida, & Torii, 1996).
Atmospheric Chemistry Studies : Research on the reaction of NO3 radicals with α,β-unsaturated esters and ketones, including related butenoates, helps in understanding atmospheric processes (Canosa-mas, Flugge, King, & Wayne, 2005).
Synthesis of Heterocycles : Chloroacetylated β-enamino compounds, derived from similar butenoates, have shown potential in synthesizing polyfunctionalized heterocyclic compounds (Braibante, Braibante, Costa, & Martins, 2002).
Study of Chemical Reactions : Investigations into the reactions of methyl 2-(bromomethyl)-2-butenoate provide insights into solvent-dependent regioselectivity, applicable to related chemical structures (Kaye & Robinson, 1998).
Synthesis of Substituted Esters : Methyl 2-triorganosilyl-3-butenoates, similar in structure, offer a route to highly regio- and stereoselective γ-substituted α,β-unsaturated esters (Naruta, Uno, & Maruyama, 1982).
Chemical Synthesis of Medicinal Compounds : Research includes the synthesis of anti-inflammatory compounds from methyl 3-methyl-3-(4-isobutylphenyl)-glycidate via related butenoates (Kogure, Nakagawa, & Fukawa, 1975).
Catalytic Chemical Synthesis : Ethyl 2-methyl-2,3-butadienoate, structurally related, is used in phosphine-catalyzed annulation, forming tetrahydropyridines, crucial in chemical synthesis (Zhu, Lan, & Kwon, 2003).
Enantioselective Hydrogenation : Related butenoic acid esters are hydrogenated enantioselectively, producing derivatives of α-aminobutyric acid, significant in pharmaceuticals (Brunner, Knott, Kunz, & Thalhammer, 1986).
Decarboxylative Photoaddition : The decarboxylative photoaddition of 3-butenoate anion to 1-methyl-2-phenyl-1-pyrrolinium perchlorate, a related reaction, shows efficient production of 2-allylpyrrolidine adducts (Kurauchi, Ohga, Nobuhara, & Morita, 1985).
properties
CAS RN |
97890-13-6 |
---|---|
Molecular Formula |
C10H18O2 |
Molecular Weight |
170.25 g/mol |
IUPAC Name |
2-methylbutyl 3-methylbut-2-enoate |
InChI |
InChI=1S/C10H18O2/c1-5-9(4)7-12-10(11)6-8(2)3/h6,9H,5,7H2,1-4H3 |
InChI Key |
CEVOEEDUEYZGMY-UHFFFAOYSA-N |
SMILES |
CCC(C)COC(=O)C=C(C)C |
Canonical SMILES |
CCC(C)COC(=O)C=C(C)C |
density |
0.881-0.891 |
Other CAS RN |
97890-13-6 |
physical_description |
Colourless liquid; Floral fruity aroma |
Pictograms |
Irritant |
solubility |
Sparingly soluble in water; soluble in triacetin and propylene glycol Soluble (in ethanol) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.